Cas no 88176-47-0 (1,3-Cyclohexanedione, 5-(4-methoxy-2,3,5,6-tetramethylphenyl)-)

• Product Name: 1,3-Cyclohexanedione, 5-(4-methoxy-2,3,5,6-tetramethylphenyl)-
• CAS No: 88176-47-0
• MF: C₁₇H₂₂O₃
• MW: 274.354785442352
• CID: 642013
• PubChem ID: 71410246
• Update Time: 2025-04-19

1,3-Cyclohexanedione, 5-(4-methoxy-2,3,5,6-tetramethylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Cyclohexanedione, 5-(4-methoxy-2,3,5,6-tetramethylphenyl)-
• 5-(4-methoxy-2,3,5,6-tetramethylphenyl)cyclohexane-1,3-dione
• DTXSID00829935
• 88176-47-0

• Inchi： 1S/C17H22O3/c1-9-11(3)17(20-5)12(4)10(2)16(9)13-6-14(18)8-15(19)7-13/h13H,6-8H2,1-5H3
• InChI Key： YUXHWXNAXCXVKK-UHFFFAOYSA-N
• SMILES： O(C)C1C(C)=C(C)C(=C(C)C=1C)C1CC(CC(C1)=O)=O

Computed Properties

• Exact Mass: 274.15689456g/mol
• Monoisotopic Mass: 274.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 43.4Ų